Cas no 2034226-87-2 (1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine)

• Product Name: 1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine
• CAS No: 2034226-87-2
• MF: C₁₀H₁₇FN₄O₂S
• MW: 276.330983877182
• CID: 6316421
• PubChem ID: 119104746
• Update Time: 2025-06-12

1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine
• F6559-1727
• 2034226-87-2
• 1-(2-fluoroethyl)-4-(1-methylimidazol-4-yl)sulfonylpiperazine
• AKOS026698301
• 1-(2-fluoroethyl)-4-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperazine
• 1-(2-fluoroethyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine

• Inchi： 1S/C10H17FN4O2S/c1-13-8-10(12-9-13)18(16,17)15-6-4-14(3-2-11)5-7-15/h8-9H,2-7H2,1H3
• InChI Key： WSLVRLGNYFHROD-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCN(CCF)CC1)(=O)=O

Computed Properties

• Exact Mass: 276.10562513g/mol
• Monoisotopic Mass: 276.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine

Comprehensive Overview of 1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine (CAS No. 2034226-87-2)

1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine, with the CAS number 2034226-87-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonylated piperazine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both a fluoroethyl group and a methylimidazole moiety in its structure makes it a unique candidate for studying receptor interactions and enzyme modulation.

In recent years, the demand for fluorinated compounds like 1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role as a kinase inhibitor or GPCR modulator, which aligns with the growing focus on targeted therapies in oncology and neurology. The compound's sulfonylpiperazine backbone is also a key feature in many FDA-approved drugs, highlighting its pharmacological relevance.

One of the most frequently asked questions about CAS 2034226-87-2 revolves around its synthetic route and purity standards. High-purity batches of this compound are essential for preclinical studies, and advancements in HPLC purification techniques have made it more accessible to researchers. Additionally, its solubility in organic solvents like DMSO and ethanol is a critical factor for in vitro assays, a topic often explored in scientific forums.

The compound's molecular weight and logP value are also of interest to medicinal chemists, as these parameters influence its drug-likeness and permeability across biological membranes. With the rise of AI-driven drug design, computational models are increasingly used to predict the binding affinity of 1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine to specific protein targets, reducing the need for extensive trial-and-error experimentation.

Another hot topic is the compound's potential application in neurodegenerative disease research. Given the structural similarity to known acetylcholinesterase inhibitors, some studies suggest it could be repurposed for Alzheimer's or Parkinson's disease therapeutics. However, further validation is required to confirm these hypotheses.

From a commercial perspective, suppliers of CAS 2034226-87-2 often highlight its use in high-throughput screening (HTS) libraries. Its compatibility with automated assay systems makes it a valuable tool for identifying novel bioactive molecules. The compound's stability under ambient conditions is another selling point, ensuring long shelf life and cost-effectiveness for laboratories.

In summary, 1-(2-fluoroethyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonylpiperazine represents a promising scaffold for modern drug discovery. Its unique chemical properties and broad applicability in biomedical research continue to drive innovation in the field. As scientific inquiries into its mechanisms and applications expand, this compound is poised to remain a focal point in both academic and industrial settings.